Off-Target Receptor Binding Selectivity
RO3244794 demonstrates substantially cleaner IP receptor selectivity compared to its closest structural analog RO1138452. While both compounds exhibit high affinity for the IP receptor, RO1138452 displays measurable off-target affinity for imidazoline I₂ (pKi = 8.3) and platelet-activating factor (PAF; pKi = 7.9) receptors. In contrast, RO3244794 shows minimal affinity for other prostanoid receptors, with pKi values for EP₁ (<5), EP₃ (5.38), EP₄ (5.74), and TP (5.09), representing selectivity windows of >500-fold relative to its IP receptor functional pKi [1].
| Evidence Dimension | Off-target receptor binding affinity (pKi) |
|---|---|
| Target Compound Data | RO3244794: EP₁ (<5), EP₃ (5.38), EP₄ (5.74), TP (5.09); no measurable I₂ or PAF affinity |
| Comparator Or Baseline | RO1138452: I₂ (pKi = 8.3), PAF (pKi = 7.9) |
| Quantified Difference | RO1138452 exhibits pKi ≥7.9 at I₂ and PAF receptors; RO3244794 shows no detectable affinity for these off-targets, with >2.5 log unit selectivity difference at I₂ |
| Conditions | Panel of receptor binding and enzyme assays across multiple GPCR targets |
Why This Matters
For experiments requiring definitive IP receptor antagonism without confounding off-target pharmacology, RO3244794's cleaner selectivity profile reduces experimental noise and improves interpretability of pathway-specific effects.
- [1] Bley KR, Bhattacharya A, Daniels DV, et al. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists. Br J Pharmacol. 2006;147(3):335-345. View Source
